molecular formula C7H10O B564010 4-Hexen-2-one, 3-methylene-, (E)- (9CI) CAS No. 110354-33-1

4-Hexen-2-one, 3-methylene-, (E)- (9CI)

Cat. No.: B564010
CAS No.: 110354-33-1
M. Wt: 110.156
InChI Key: VPLRDFUGGUNCGW-SNAWJCMRSA-N
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Description

4-Hexen-2-one, 3-methylene-, (E)- (9CI) is an α,β-unsaturated ketone characterized by a methylene group (=CH₂) at position 3 and an (E)-configured double bond between positions 4 and 5. Its molecular formula is C₇H₁₀O (molecular weight: 110.15 g/mol), distinguishing it from saturated or differently substituted analogs. This compound is primarily utilized in industrial and scientific research, though specific applications are inferred from structurally similar ketones .

Properties

CAS No.

110354-33-1

Molecular Formula

C7H10O

Molecular Weight

110.156

IUPAC Name

(E)-3-methylidenehex-4-en-2-one

InChI

InChI=1S/C7H10O/c1-4-5-6(2)7(3)8/h4-5H,2H2,1,3H3/b5-4+

InChI Key

VPLRDFUGGUNCGW-SNAWJCMRSA-N

SMILES

CC=CC(=C)C(=O)C

Synonyms

4-Hexen-2-one, 3-methylene-, (E)- (9CI)

Origin of Product

United States

Comparison with Similar Compounds

Structural and Molecular Differences

The table below summarizes key structural and molecular distinctions between the target compound and its closest analogs:

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Key Structural Features
4-Hexen-2-one, 3-methylene-, (E)- (9CI) Not explicitly provided C₇H₁₀O 110.15 Methylene (=CH₂) at C3; (E)-4,5 double bond
4-Hexen-2-one, 3-methyl-, (E)- (9CI) 80201-26-9 C₇H₁₂O 112.17 Methyl (-CH₃) at C3; (E)-4,5 double bond
4-Hexen-2-one, 3-methyl-, (Z)- (9CI) 113972-71-7 C₇H₁₂O 112.17 Methyl (-CH₃) at C3; (Z)-4,5 double bond
2-Hexanone, 4-methoxy-3-methylene- (9CI) 155882-09-0 C₈H₁₄O₂ 142.20 Methoxy (-OCH₃) at C4; methylene at C3

Key Observations :

  • Substituent Effects : The methylene group (=CH₂) in the target compound introduces a conjugated double bond system, enhancing reactivity toward electrophilic additions compared to the methyl (-CH₃) analogs .
  • Functional Group Variations : The 4-methoxy analog (C₈H₁₄O₂) exhibits altered polarity and solubility due to the ether group, making it more suitable for solvent-based applications .

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